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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core photophysical properties of the
fluorescent dye ATTO 390. Known for its high fluorescence quantum yield and photostability,
ATTO 390, a coumarin-based derivative, is a versatile tool in various life science applications,
including molecular labeling and advanced microscopy techniques.[1][2][3][4]

Core Photophysical Characteristics

ATTO 390 is characterized by its strong absorption in the near-UV spectrum and emission in
the blue region.[5] Its notable features include a large Stokes shift, which minimizes self-
guenching, and a high fluorescence quantum yield, contributing to its brightness.[1][4][5] The
dye is moderately hydrophilic and exhibits good solubility in polar solvents such as DMF and
DMSO.[2][4][6]

Quantitative Photophysical Data

The key photophysical parameters of ATTO 390 are summarized in the table below. These
values are crucial for designing and interpreting fluorescence-based experiments.
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Property Value Solvent/Conditions  References

Maximum Excitation

390 nm Water (1114116171
Wavelength (Aex)
Maximum Emission
479 nm Water [4][6]1[8]
Wavelength (Aem)
Molar Extinction
N 24,000 M-1cm-1 Water [1]14][61[8]
Coefficient (emax)
Fluorescence
] 0.90 (or 90%) Water [1][4][6][8]
Quantum Yield (®f)
Fluorescence Lifetime
5.0 ns Water [11141e1r8l
(fl)
Stokes Shift 89 nm Calculated [6]
] 343.42 g/mol (free
Molecular Weight , - [6]
acid)
Correction Factor
0.52 - [4][8]
(CF260)
Correction Factor
0.08 - [4][8]

(CF280)

Experimental Protocols

Accurate determination of photophysical properties is paramount for reliable experimental
outcomes. Below are generalized methodologies for measuring the fluorescence quantum vyield
and lifetime of fluorophores like ATTO 390.

Measurement of Fluorescence Quantum Yield
(Comparative Method)

The comparative method is a widely used technique to determine the fluorescence quantum
yield of a sample by comparing it to a standard with a known quantum yield.[9]

Protocol:
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o Standard and Sample Preparation: Prepare a series of dilutions for both the standard and
the ATTO 390 sample in a suitable spectroscopic grade solvent (e.g., water for the carboxy
derivative).[4] The concentrations should be adjusted to have absorbances in the range of
0.02 to 0.1 at the excitation wavelength to minimize inner filter effects.[9]

o Absorbance Measurement: Using a UV-Vis spectrophotometer, measure the absorbance
spectra of all solutions. Record the absorbance at the chosen excitation wavelength (e.g.,
390 nm for ATTO 390).

o Fluorescence Measurement: In a spectrofluorometer, record the fluorescence emission
spectrum for each solution. It is crucial to use the same excitation wavelength and
instrument settings (e.g., slit widths) for both the standard and the sample.

» Data Analysis: Integrate the area under the corrected emission spectra for both the standard
and the sample solutions.

o Calculation: Plot the integrated fluorescence intensity versus absorbance for both the
standard and the sample. The quantum yield of the sample (®X) can be calculated using the
following equation:[9]

OX = OST * (GradX / GradST) * (nX2 / nST2)
Where:
o OST is the quantum yield of the standard.

o GradX and GradST are the gradients of the plots of integrated fluorescence intensity
versus absorbance for the sample and the standard, respectively.

o nX and nST are the refractive indices of the sample and standard solutions, respectively. If
the same solvent is used, this term becomes 1.

Measurement of Fluorescence Lifetime (Time-Correlated
Single Photon Counting - TCSPC)

Fluorescence lifetime can be determined using the time-domain method, with Time-Correlated
Single Photon Counting (TCSPC) being a common and robust technique.[10][11]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-a-comprehensive-technical-guide-to-its-photophysical-properties
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20390.pdf
https://www.chem.uci.edu/~dmitryf/manuals/Fundamentals/Quantum%20yield%20determination.pdf
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-a-comprehensive-technical-guide-to-its-photophysical-properties
https://www.chem.uci.edu/~dmitryf/manuals/Fundamentals/Quantum%20yield%20determination.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11969142/
https://www.horiba.com/int/scientific/technologies/fluorescence-spectroscopy/fluorescence-lifetime-techniques/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol:

e Instrument Setup: A pulsed light source (e.g., a laser or LED with a high repetition rate) is
used to excite the sample.[11] The system is synchronized to detect the arrival time of single
emitted photons relative to the excitation pulse.[10][11]

o Sample Preparation: Prepare a dilute solution of ATTO 390 in a suitable solvent. The
concentration should be low enough to avoid artifacts such as self-quenching.

» Data Acquisition: The sample is excited repeatedly, and the arrival times of the emitted
photons are recorded. This process is repeated until a histogram of photon arrival times is
built up, representing the fluorescence decay profile.[10]

o Data Analysis: The resulting decay curve is fitted to an exponential function to determine the
fluorescence lifetime (1).[11] For a single exponential decay, the intensity (I) as a function of
time (t) is given by:

I(t) = 10 * exp(-t/1)

Where:

o 10 is the intensity at time t=0.
o Tis the fluorescence lifetime.

Experimental Workflow and Signaling

While ATTO 390 is primarily used as a fluorescent label and does not have an intrinsic
signaling pathway, the following diagram illustrates a general workflow for its application in
fluorescence spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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